Cas no 2228437-39-4 (1-(3-bromo-5-fluorophenyl)-2,2-dimethylcyclopropylmethanamine)

• Product Name: 1-(3-bromo-5-fluorophenyl)-2,2-dimethylcyclopropylmethanamine
• CAS No: 2228437-39-4
• MF: C₁₂H₁₅BrFN
• MW: 272.156605958939
• CID: 6405455
• PubChem ID: 165806994
• Update Time: 2025-10-28

1-(3-bromo-5-fluorophenyl)-2,2-dimethylcyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(3-bromo-5-fluorophenyl)-2,2-dimethylcyclopropylmethanamine
• 2228437-39-4
• EN300-1925311
• [1-(3-bromo-5-fluorophenyl)-2,2-dimethylcyclopropyl]methanamine

• Inchi： 1S/C12H15BrFN/c1-11(2)6-12(11,7-15)8-3-9(13)5-10(14)4-8/h3-5H,6-7,15H2,1-2H3
• InChI Key： VMVWTYHSBGWOCH-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(=C1)C1(CN)CC1(C)C)F

Computed Properties

• Exact Mass: 271.03719g/mol
• Monoisotopic Mass: 271.03719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 26Ų

Additional information on 1-(3-bromo-5-fluorophenyl)-2,2-dimethylcyclopropylmethanamine

Research Brief on 1-(3-bromo-5-fluorophenyl)-2,2-dimethylcyclopropylmethanamine (CAS: 2228437-39-4)

1-(3-bromo-5-fluorophenyl)-2,2-dimethylcyclopropylmethanamine (CAS: 2228437-39-4) is a novel chemical compound that has recently garnered attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique cyclopropylmethanamine core and halogenated aromatic ring, has shown promising potential in various therapeutic applications, particularly in the development of central nervous system (CNS) targeting drugs. Recent studies have focused on its synthesis, pharmacological properties, and potential mechanisms of action.

The synthesis of 1-(3-bromo-5-fluorophenyl)-2,2-dimethylcyclopropylmethanamine involves a multi-step process, starting with the bromination and fluorination of the phenyl ring, followed by the introduction of the cyclopropylmethanamine moiety. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to ensure the purity and structural integrity of the compound. Researchers have noted that the bromo and fluoro substituents on the phenyl ring significantly influence the compound's binding affinity to biological targets.

Pharmacological evaluations of 1-(3-bromo-5-fluorophenyl)-2,2-dimethylcyclopropylmethanamine have revealed its potential as a modulator of neurotransmitter systems, particularly those involving serotonin and dopamine receptors. In vitro studies using cell-based assays have demonstrated its ability to interact with specific receptor subtypes, suggesting a possible role in treating mood disorders and neurodegenerative diseases. Additionally, preliminary in vivo studies in animal models have shown favorable pharmacokinetic profiles, including good blood-brain barrier penetration and metabolic stability.

One of the most significant findings in recent research is the compound's potential as a lead candidate for the development of novel antidepressants and anxiolytics. Its unique structural features appear to minimize off-target effects, a common challenge in CNS drug development. Furthermore, computational modeling studies have provided insights into the compound's binding modes, aiding in the design of derivatives with enhanced efficacy and selectivity.

Despite these promising results, further research is needed to fully elucidate the therapeutic potential and safety profile of 1-(3-bromo-5-fluorophenyl)-2,2-dimethylcyclopropylmethanamine. Ongoing studies are exploring its effects in more complex biological systems, as well as its potential interactions with other drugs. The compound's CAS number, 2228437-39-4, has become a key identifier in these investigations, facilitating collaboration and data sharing among researchers worldwide.

In conclusion, 1-(3-bromo-5-fluorophenyl)-2,2-dimethylcyclopropylmethanamine represents an exciting area of research in the chemical biology and pharmaceutical fields. Its unique structural and pharmacological properties make it a promising candidate for the development of new therapeutic agents. As research progresses, this compound may pave the way for innovative treatments for CNS disorders, addressing unmet medical needs in this challenging area of drug development.